(5-Butylpyridin-2-yl)methanol

• CAS No.: 31633-76-8
• Molecular Formula: C10H15NO
• Molecular Weight: 165.23 g/mol
• IUPAC Name: (5-butylpyridin-2-yl)methanol
• InChI: InChI=1S/C10H15NO/c1-2-3-4-9-5-6-10(8-12)11-7-9/h5-7,12H,2-4,8H2,1H3
• InChI Key: VRHGKMWVQDQNKD-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=CN=C(C=C1)CO

Description

(5-Butylpyridin-2-yl)methanol is a pyridine derivative characterized by a hydroxymethyl group (-CH₂OH) at position 2 and a butyl chain (-C₄H₉) at position 5 of the pyridine ring.

Comparison with Similar Compounds

Comparison with Similar Pyridinemethanol Derivatives

The structural and functional properties of (5-Butylpyridin-2-yl)methanol can be contextualized by comparing it to analogous pyridine derivatives, as cataloged in the Catalog of Pyridine Compounds (2017). Key differences arise from substituent type, position, and electronic effects:

Table 1: Structural and Functional Comparison of Pyridinemethanol Derivatives

Compound Name	Substituents (Position)	Molecular Weight (g/mol)*	Key Properties (Inferred)
(5-Butylpyridin-2-yl)methanol	-CH₂OH (2), -C₄H₉ (5)	~179.3	High lipophilicity (butyl chain), moderate H-bond donor capacity
(5-Iodopyridin-2-yl)methanol	-CH₂OH (2), -I (5)	~235.0	High density, polarizable iodine atom; potential halogen bonding
(5-Bromo-3-methoxypyridin-2-yl)methanol	-CH₂OH (2), -Br (5), -OCH₃ (3)	~248.1	Electron-withdrawing Br and electron-donating OCH₃; steric hindrance at C3
(3,6-Dichloro-5-methoxypyridin-2-yl)methanol	-CH₂OH (2), -Cl (3,6), -OCH₃ (5)	~238.5	Electron-deficient ring (Cl), planar steric constraints
(5,6-Dimethoxypyridin-2-yl)methanol	-CH₂OH (2), -OCH₃ (5,6)	~199.2	Enhanced solubility (methoxy groups), strong H-bond acceptor

*Molecular weights calculated based on substituent atomic masses.

Key Observations:

Substituent Effects: Butyl Group: The butyl chain in (5-Butylpyridin-2-yl)methanol confers significant lipophilicity compared to halogenated (e.g., bromo, iodo) or methoxy-substituted analogs. This property may enhance membrane permeability in biological systems or compatibility with nonpolar solvents . Halogen Substituents: Iodo and bromo derivatives (e.g., ) exhibit higher molecular weights and polarizability, favoring halogen bonding interactions critical in crystal engineering or receptor binding.

Positional Isomerism: Substituent position significantly impacts steric and electronic profiles. For example, (3,6-Dichloro-5-methoxypyridin-2-yl)methanol has adjacent substituents (Cl at C3 and C6) that may sterically hinder interactions at the hydroxymethyl group, unlike the spatially separated substituents in (5-Butylpyridin-2-yl)methanol.

Hydrogen-Bonding Capacity :

• All analogs retain the hydroxymethyl group at C2, enabling hydrogen-bond donation. However, electron-withdrawing groups (e.g., Br, Cl) may reduce the acidity of the hydroxyl proton compared to electron-donating groups (e.g., butyl, methoxy) .

Research Findings and Implications

• Coordination Chemistry: Pyridinemethanol derivatives often act as ligands for transition metals (e.g., Cu, Zn) due to their dual O/N donor sites. The butyl chain may enhance solubility in organic media for catalytic applications .
• Biological Activity : Alkyl-substituted pyridines are explored as antimicrobial or anti-inflammatory agents. The butyl group’s lipophilicity could improve bioavailability compared to polar analogs .
• Material Science : Halogenated derivatives (e.g., ) are utilized in crystal engineering, whereas methoxy-rich variants (e.g., ) may serve as building blocks for supramolecular frameworks.